Cas no 23343-31-9 (Ethanone, 1-(4-bromophenyl)-2-(methylthio)-)

• Product Name: Ethanone, 1-(4-bromophenyl)-2-(methylthio)-
• CAS No: 23343-31-9
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 1416558
• PubChem ID: 13805932
• Update Time: 2025-06-07

Ethanone, 1-(4-bromophenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2-(methylthio)-
• CS-0289463
• 23343-31-9
• 1-(4-BROMOPHENYL)-2-(METHYLSULFANYL)ETHAN-1-ONE
• 1-(4-Bromophenyl)-2-(methylthio)ethan-1-one
• EN300-394170
• SCHEMBL10418650
• AKOS010251488

• Inchi： 1S/C9H9BrOS/c1-12-6-9(11)7-2-4-8(10)5-3-7/h2-5H,6H2,1H3
• InChI Key： RNZMXZQNRRHIGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CSC)=O

Computed Properties

• Exact Mass: 243.95577
• Monoisotopic Mass: 243.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Additional information on Ethanone, 1-(4-bromophenyl)-2-(methylthio)-

Ethanone, 1-(4-bromophenyl)-2-(methylthio)- (CAS No. 23343-31-9): A Comprehensive Overview

Ethanone, 1-(4-bromophenyl)-2-(methylthio)- (CAS No. 23343-31-9) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 4-Bromoacetophenone S-methylthioester, is characterized by its unique molecular structure, which includes a bromophenyl group and a methylthioester moiety. These functional groups contribute to its reactivity and potential for diverse chemical transformations.

The molecular formula of Ethanone, 1-(4-bromophenyl)-2-(methylthio)- is C₁₀H₁₀BrOS, with a molecular weight of approximately 250.15 g/mol. The compound is typically a white to off-white solid at room temperature and has a melting point ranging from 65°C to 68°C. Its solubility in common organic solvents such as dichloromethane, ethanol, and acetone makes it suitable for various synthetic processes.

In the realm of chemical synthesis, Ethanone, 1-(4-bromophenyl)-2-(methylthio)- serves as an important intermediate in the preparation of more complex molecules. One of its key applications is in the synthesis of heterocyclic compounds, which are fundamental building blocks in the development of pharmaceuticals and agrochemicals. The bromophenyl group can be readily functionalized through various reactions such as Suzuki coupling, Stille coupling, and Ullmann coupling, allowing for the introduction of diverse substituents.

Recent research has highlighted the potential of Ethanone, 1-(4-bromophenyl)-2-(methylthio)- in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The methylthioester moiety plays a crucial role in modulating the biological activity by influencing the compound's lipophilicity and metabolic stability.

In addition to its pharmaceutical applications, Ethanone, 1-(4-bromophenyl)-2-(methylthio)- has shown promise in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, coatings, and electronic materials.

The synthesis of Ethanone, 1-(4-bromophenyl)-2-(methylthio)- can be achieved through several routes. One common method involves the reaction of 4-bromoacetophenone with methyl thioglycolate in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution at the carbonyl carbon, followed by intramolecular cyclization to form the thioester moiety. The reaction conditions can be optimized to achieve high yields and purity levels.

The safety and handling of Ethanone, 1-(4-bromophenyl)-2-(methylthio)- are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin and eyes. The compound should be stored in a cool, dry place away from incompatible materials such as strong oxidizers.

In conclusion, Ethanone, 1-(4-bromophenyl)-2-(methylthio)- (CAS No. 23343-31-9) is a multifaceted compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate for the development of novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.